4-(2,5-dimethoxyphenyl)-N-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C27H29FN2O4
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 4-(2,5-dimethoxyphenyl)-N-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide
• InChI: InChI=1S/C27H29FN2O4/c1-15-23(26(32)30-17-8-6-16(28)7-9-17)24(19-12-18(33-4)10-11-22(19)34-5)25-20(29-15)13-27(2,3)14-21(25)31/h6-12,24,29H,13-14H2,1-5H3,(H,30,32)
• InChI Key: NRJWCASDYLWVIL-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=C(C=CC(=C3)OC)OC)C(=O)NC4=CC=C(C=C4)F

Description

4-(2,5-dimethoxyphenyl)-N-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as "Ro 64-6198" and belongs to the class of quinolinecarboxamides.

Mechanism of Action

The mechanism of action of 4-(2,5-dimethoxyphenyl)-N-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the inhibition of FAAH, which is an enzyme responsible for the breakdown of endocannabinoids. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the brain, which can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2,5-dimethoxyphenyl)-N-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide are still being studied. However, some of the potential effects include the modulation of pain, anxiety, and inflammation. This compound has also been found to have potential applications in the treatment of various neurological disorders, such as epilepsy and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-(2,5-dimethoxyphenyl)-N-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its potent and selective inhibition of FAAH. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 4-(2,5-dimethoxyphenyl)-N-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. Some of these directions include further studies on the biochemical and physiological effects of this compound, as well as its potential applications in the treatment of various neurological disorders. Additionally, further research may be conducted to optimize the synthesis of this compound and improve its solubility in water.

Synthesis Methods

The synthesis of 4-(2,5-dimethoxyphenyl)-N-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the reaction of 4-fluoroaniline with 2,5-dimethoxyphenylacetonitrile, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with 3,4-dihydro-2H-pyran-2-carboxylic acid to obtain the desired product.

Scientific Research Applications

4-(2,5-dimethoxyphenyl)-N-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been extensively studied for its potential applications in various fields of research. One of the primary areas of research is in the field of neuroscience, where this compound has been found to act as a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH).